Cas no 2411223-72-6 (3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine;hydrochloride)

• Product Name: 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine;hydrochloride
• CAS No: 2411223-72-6
• MF: C₁₀H₁₃ClF₃N
• MW: 239.665132284164
• CID: 5356014
• Update Time: 2025-06-08

3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine;hydrochloride
• Z4295888591
• 3,3,3-trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride

• Inchi： 1S/C10H12F3N.ClH/c1-9(7-14,10(11,12)13)8-5-3-2-4-6-8;/h2-6H,7,14H2,1H3;1H
• InChI Key： FVZHQWAJQZCPFS-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C)(C1C=CC=CC=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 26

Additional information on 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine;hydrochloride

Comprehensive Overview of 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine Hydrochloride (CAS No. 2411223-72-6)

3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and phenyl ring, make it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 2411223-72-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, fluorinated compounds like 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride have gained attention due to their enhanced metabolic stability and lipophilicity, which are desirable traits in drug discovery. This aligns with the growing demand for "fluorine in medicinal chemistry" and "trifluoromethylated building blocks", as evidenced by rising search trends in scientific databases. Researchers are particularly interested in how the hydrochloride salt form improves solubility and bioavailability, addressing common challenges in formulation development.

The compound's applications extend to materials science, where its rigid aromatic backbone and fluorine atoms contribute to novel polymer designs. This resonates with current industry focus on "high-performance fluoropolymers" and "specialty chemicals for electronics". Analytical techniques such as NMR spectroscopy and HPLC purity analysis are typically employed to characterize this substance, with many laboratories searching for "CAS 2411223-72-6 analytical methods" to ensure quality control.

From a synthetic chemistry perspective, 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride represents an interesting case study in stereoselective fluorination and amine protection strategies. These topics frequently appear in organic chemistry forums and educational resources, reflecting the compound's relevance in modern synthetic methodologies. The methyl-phenyl substitution pattern also offers insights into steric effects on reactivity, a subject of ongoing investigation in mechanistic studies.

Environmental and safety considerations for handling 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride follow standard laboratory protocols for fluorinated compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability. This aligns with increasing searches for "fluorochemical storage guidelines" and "amine hydrochloride handling" among laboratory personnel.

The commercial availability of CAS No. 2411223-72-6 through specialty chemical suppliers has expanded in response to growing research applications. Procurement specialists often search for "3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride suppliers" and "bulk fluorinated amine sources", indicating robust market interest. Custom synthesis services for derivatives of this compound are also becoming more prevalent, catering to structure-activity relationship studies in drug development pipelines.

In biochemical contexts, the 3,3,3-trifluoro-2-methyl-2-phenylpropyl moiety demonstrates interesting interactions with biological targets, particularly in enzyme inhibition studies. This has led to investigations into its potential as a pharmacophore element for various therapeutic areas. The scientific community's focus on "fluorine in bioisosterism" and "phenylalkylamine derivatives" further underscores the compound's relevance in contemporary research.

Future directions for 3,3,3-Trifluoro-2-methyl-2-phenylpropan-1-amine hydrochloride research may include exploration of its chiral applications (given the stereogenic center at the 2-position) and development of greener synthetic routes. These aspects correspond with trending searches for "sustainable fluorination methods" and "chiral amine catalysts" in the chemical literature. The compound's versatility ensures its continued importance across multiple scientific disciplines.